1-(5-Chloro-2-methoxyphenyl)-3-(5-hydroxy-3-phenylpentyl)urea

• IUPAC Name: 1-(5-chloro-2-methoxyphenyl)-3-(5-hydroxy-3-phenylpentyl)urea
• InChI: InChI=1S/C19H23ClN2O3/c1-25-18-8-7-16(20)13-17(18)22-19(24)21-11-9-15(10-12-23)14-5-3-2-4-6-14/h2-8,13,15,23H,9-12H2,1H3,(H2,21,22,24)
• InChI Key: REPDYKDVPIOYAH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)NCCC(CCO)C2=CC=CC=C2
• Molecular Formula: C19H23ClN2O3
• Molecular Weight: 362.8 g/mol
• CAS No.: 1795485-11-8

Description

1-(5-Chloro-2-methoxyphenyl)-3-(5-hydroxy-3-phenylpentyl)urea is a useful research compound. Its molecular formula is C19H23ClN2O3 and its molecular weight is 362.85. The purity is usually 95%.
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Scientific Research Applications

Nonlinear Optical Properties A study on bis-chalcone derivatives, including compounds with structures related to urea, explored their potential in nonlinear optical applications. These derivatives exhibited significant third-order nonlinear optical properties, suggesting their utility in developing optical limiting materials due to two-photon absorption phenomena (Shettigar et al., 2006).

Anticancer Agents Research into symmetrical and non-symmetrical N,N'-diarylureas highlighted their role in inhibiting cancer cell proliferation by activating the eIF2α kinase heme regulated inhibitor. These findings point to their potential as leads for developing potent, non-toxic, and target-specific anti-cancer agents (Denoyelle et al., 2012).

Pesticide Degradation An investigation into the photodegradation and hydrolysis of substituted urea pesticides in water provided insights into environmental pathways for pesticide degradation. This study may inform efforts to mitigate the environmental impact of such compounds (Gatidou & Iatrou, 2011).

Herbicide and Nematicide Analysis Research detailing a chromatographic procedure for determining maloran and its metabolites in soils addressed the environmental behavior of substituted urea herbicides. This work contributes to understanding the degradation pathways and persistence of these compounds in agricultural settings (Katz & Strusz, 1968).

Cytokinin-like Activity A review on urea derivatives, including compounds with cytokinin-like activity, discussed their role in plant cell division and differentiation. This highlights the agricultural and biotechnological applications of urea derivatives in enhancing plant growth and morphogenesis (Ricci & Bertoletti, 2009).